Cas no 5781-53-3 (Methyl Chloroglyoxylate)

• Product Name: Methyl Chloroglyoxylate
• CAS No: 5781-53-3
• MF: C₃H₃ClO₃
• MW: 122.507120370865
• MDL: MFCD00000705
• CID: 85443
• PubChem ID: 79846
• Update Time: 2025-04-18

Methyl Chloroglyoxylate Chemical and Physical Properties

Names and Identifiers

• CHLOROGLYOXYLIC ACID METHYL ESTER
• METHYL CHLOROFORMYLFORMATE
• METHYL CHLOROGLYOXALATE
• METHYL CHLOROGLYOXYLATE
• METHYL CHLOROOXOACETATE
• METHYL OXALYL CHLORIDE
• MONO-METHYL OXALYL CHLORIDE
• Acetic acid, chlorooxo-, methyl ester
• chlorogyloxylicacidmethylester
• chlorooxo-aceticacimethylester
• Methyl (Chlorocarbonyl)formate
• Oxalic acid monomethyl ester chloride
• Methyl chloroglyoxalate, Methyl oxalyl chloride
• Methyl chloroglyoxalate, Methyl oxalyl chloride, Monomethyl oxalyl chloride
• (Oxalic acid 1-methyl) chloride
• 2-Chloroglyoxylic acid methyl ester
• 2-Oxo-2-chloroacetic acid methyl ester
• Chlorooxoacetic acid methyl ester
• methyl 2-chloro-2-oxoacetate
• Methyl (chloroformyl)formate
• chlorogyloxylic acid methyl ester
• C3H3ClO3
• SCHEMBL51376
• EINECS 227-307-4
• 42Z6XG83RQ
• methyl cloro(oxo)acetate
• methylchloroglyoxylate
• ClCOCO2Me
• MFCD00000705
• A8231
• F0001-1507
• NS00033795
• ZXUQEPZWVQIOJE-UHFFFAOYSA-N
• FS-3799
• DTXSID9064003
• methyl2-chloro-2-oxoacetate
• methoxyglyoxyloyl chloride
• methyl chlorooxalate
• chloro-oxalic acid methyl ester
• methyl(chlorocarbonyl)formate
• methyl-2-chloro-2-oxoacetate
• methoxalyl chloride
• UNII-42Z6XG83RQ
• methyl chloro(oxo)acetate
• Acetic acid, 2-chloro-2-oxo-, methyl ester
• FT-0628771
• Methyl chlorooxoacetate, 96%
• chloro-oxo-acetic acid methyl ester
• Mono methyl oxalyl chloride
• 5781-53-3
• Methyloxalylchloride
• EN300-20687
• AKOS009031376
• methyl chloro-oxoacetate
• methylchlorooxoacetate
• Methyl Chloro-oxo-acetate
• methyl 2-chloro-2-oxo-acetate
• chloro-oxoacetic acid methyl ester
• METHYL OXALOCHLORIDATE
• DB-030033
• Methyl Chloroglyoxylate

• MDL： MFCD00000705
• Inchi： 1S/C3H3ClO3/c1-7-3(6)2(4)5/h1H3
• InChI Key： ZXUQEPZWVQIOJE-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)=O
• BRN： 1071541

Computed Properties

• Exact Mass: 121.97700
• Monoisotopic Mass: 121.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.332 g/mL at 25 °C(lit.)
• Boiling Point: 125°C(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.419(lit.)
• Water Partition Coefficient: Miscible with water.
• PSA: 43.37000
• LogP: -0.07520
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Methyl Chloroglyoxylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R10; R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic Halides